Cas no 1060298-80-7 (2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1060298-80-7
• MF: C₂₂H₂₂N₂O₃S
• MW: 394.486684322357
• CID: 6022311
• PubChem ID: 25862593
• Update Time: 2025-10-22

2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N-[(thiophen-2-yl)methyl]acetamide
• 2-[4-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• 1060298-80-7
• F5097-1085
• 2-(4-methoxyphenyl)-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)acetamide
• AKOS024497760
• VU0635298-1

• Inchi： 1S/C22H22N2O3S/c1-27-19-10-6-17(7-11-19)14-22(26)24-18-8-4-16(5-9-18)13-21(25)23-15-20-3-2-12-28-20/h2-12H,13-15H2,1H3,(H,23,25)(H,24,26)
• InChI Key： DNCCGIVWXBLQBD-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CC1=CC=C(NC(CC2=CC=C(OC)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 394.13511374g/mol
• Monoisotopic Mass: 394.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-{4-[2-(4-methoxyphenyl)acetamido]phenyl}-N-[(thiophen-2-yl)methyl]acetamide

Compound CAS No 1060298-80-7: 2-{4-[2-(4-Methoxyphenyl)Acetamido]Phenyl}-N-[(Thiophen-2-Yl)Methyl]Acetamide

The compound with CAS No 1060298-80-7, named 2-{4-[2-(4-Methoxyphenyl)Acetamido]Phenyl}-N-[(Thiophen-2-Yl)Methyl]Acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science.

Structural Analysis: The molecule features a central acetamide group connected to two aromatic rings. The first aromatic ring is a 4-methoxyphenyl group, which introduces electron-donating methoxy substituents that can influence the compound's reactivity and solubility. The second aromatic ring is a thiophene moiety, which is known for its stability and ability to participate in various chemical reactions due to its conjugated system.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed multi-step synthesis strategies, including nucleophilic acyl substitution and coupling reactions, to achieve high yields. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been utilized to confirm the molecular structure and purity.

Biological Activity: This compound has shown potential in biological systems. In vitro assays have demonstrated its ability to inhibit certain enzymes, making it a candidate for drug development targeting specific diseases. Additionally, its interaction with cellular membranes has been studied, revealing promising results for drug delivery systems.

Applications in Material Science: Beyond pharmacology, this compound has found applications in material science. Its aromatic rings contribute to its stability, making it suitable for use in advanced materials such as polymers and composites. Recent research has explored its role in enhancing the mechanical properties of polymer blends.

Environmental Impact: As interest in sustainable chemistry grows, researchers are investigating the environmental impact of this compound. Studies are underway to assess its biodegradability and toxicity levels, ensuring that its use aligns with eco-friendly practices.

Future Directions: The compound's versatility opens doors for further research. Future studies aim to explore its potential in nanotechnology applications and as a precursor for more complex molecules. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic uses.